N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C21H14F4N4O2/c1-31-19-8-7-18-26-17(11-29(18)28-19)12-5-6-15(22)16(10-12)27-20(30)13-3-2-4-14(9-13)21(23,24)25/h2-11H,1H3,(H,27,30)
• InChI Key: KSWMIGYFKGZYGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)F)NC(=O)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H14F4N4O2
• Molecular Weight: 430.4 g/mol

Description

“N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-(trifluoromethyl)benzamide” is a chemical compound with the molecular formula C21H14F4N4O2. It has an average mass of 430.355 Da and a monoisotopic mass of 430.105286 Da. This product is not intended for human or veterinary use and is for research use only.

Scientific Research Applications

Synthesis and Characterization

• Chemoenzymatic Synthesis : The study by Kharitonova et al. (2015) on the chemoenzymatic synthesis and antiherpes activity of 5-substituted 4,6-difluorobenzimidazoles ribo- and 2′-deoxyribonucleosides highlights a methodology for introducing fluorine atoms into benzimidazole ring systems. This approach could potentially be adapted for synthesizing derivatives of the compound , particularly if modifications of its benzamide moiety or the incorporation of fluorine atoms could enhance its biological activity or receptor affinity (Kharitonova et al., 2015).

Biological Evaluation and Potential Applications

• Antimicrobial and Antiproliferative Activities : Fahim et al. (2021) conducted synthesis, antimicrobial and antiproliferative activities, molecular docking, and computational studies on novel heterocycles. This research demonstrates the broad potential for heterocyclic compounds, similar in structure to the compound of interest, to serve as bases for developing antimicrobial and anticancer agents. Such applications could be explored for N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-(trifluoromethyl)benzamide, focusing on its ability to inhibit the growth of pathogens or cancer cells (Fahim et al., 2021).

Targeting Specific Receptors or Diseases

• Neurological and Psychiatric Disorders : The research on serotonin 1A receptors in the living brain of Alzheimer's disease patients by Kepe et al. (2006) suggests that compounds targeting specific brain receptors can provide insights into the pathophysiology of neurological conditions and potentially serve as therapeutic agents. Investigating the affinity of N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-(trifluoromethyl)benzamide for various brain receptors could unveil its potential applications in treating psychiatric or neurodegenerative diseases (Kepe et al., 2006).